Cas no 131358-04-8 (1,2-Diethoxy-4-ethylbenzene)

1,2-Diethoxy-4-ethylbenzene structure
1,2-Diethoxy-4-ethylbenzene structure
Product Name:1,2-Diethoxy-4-ethylbenzene
CAS No:131358-04-8
MF:C12H18O2
MW:194.270123958588
CID:6642367
PubChem ID:528827
Update Time:2024-01-29

1,2-Diethoxy-4-ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 131358-04-8
    • 1,2-Diethoxy-4-ethyl benzene
    • 1,2-Diethoxy-4-ethylbenzene
    • SCHEMBL2521728
    • UBLKIWURCMXRBT-UHFFFAOYSA-N
    • Benzene, 1,2-diethoxy-4-ethyl
    • Inchi： 1S/C12H18O2/c1-4-10-7-8-11(13-5-2)12(9-10)14-6-3/h7-9H,4-6H2,1-3H3
    • InChI Key： UBLKIWURCMXRBT-UHFFFAOYSA-N
    • SMILES： O(CC)C1=C(C=CC(=C1)CC)OCC

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

1,2-Diethoxy-4-ethylbenzene Production Method

Production Method 1

90-05-1 90-05-1
131358-04-8 131358-04-8
120-95-6 120-95-6
1620-98-0 1620-98-0
1020-31-1 1020-31-1
4130-42-1 4130-42-1
94-71-3 94-71-3
876-20-0 876-20-0
2934-05-6 2934-05-6
5076-72-2 5076-72-2
59056-76-7 59056-76-7
52417-48-8 52417-48-8
33963-27-8 33963-27-8
87-97-8 87-97-8
79-74-3 79-74-3
2050-46-6 2050-46-6
17540-75-9 17540-75-9
2934-07-8 2934-07-8
21112-37-8 21112-37-8
2078-54-8 2078-54-8
Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ;  rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

1,2-Diethoxy-4-ethylbenzene Raw materials

1,2-Diethoxy-4-ethylbenzene Preparation Products

1,2-Diethoxy-4-ethylbenzene Related Literature

131358-04-8 (1,2-Diethoxy-4-ethylbenzene) Related Products

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